Cas no 2138085-38-6 (3-(3-bromo-2-fluorophenoxy)propane-1-sulfonyl chloride)

• Product Name: 3-(3-bromo-2-fluorophenoxy)propane-1-sulfonyl chloride
• CAS No: 2138085-38-6
• MF: C₉H₉BrClFO₃S
• MW: 331.586363554001
• CID: 5937003
• PubChem ID: 165492275
• Update Time: 2025-05-20

3-(3-bromo-2-fluorophenoxy)propane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-2-fluorophenoxy)propane-1-sulfonyl chloride
• EN300-1145317
• 2138085-38-6

• Inchi： 1S/C9H9BrClFO3S/c10-7-3-1-4-8(9(7)12)15-5-2-6-16(11,13)14/h1,3-4H,2,5-6H2
• InChI Key： CAQNXPPPUQERKZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1F)OCCCS(=O)(=O)Cl

Computed Properties

• Exact Mass: 329.91283g/mol
• Monoisotopic Mass: 329.91283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 51.8Ų

Additional information on 3-(3-bromo-2-fluorophenoxy)propane-1-sulfonyl chloride

Recent Advances in the Application of 3-(3-bromo-2-fluorophenoxy)propane-1-sulfonyl chloride (CAS: 2138085-38-6) in Chemical Biology and Pharmaceutical Research

3-(3-bromo-2-fluorophenoxy)propane-1-sulfonyl chloride (CAS: 2138085-38-6) has emerged as a pivotal chemical intermediate in recent pharmaceutical and chemical biology research. This sulfonyl chloride derivative, characterized by its unique halogenated phenoxy and sulfonyl functional groups, has demonstrated significant potential in the synthesis of novel bioactive compounds. Recent studies have highlighted its role as a versatile building block for the development of targeted covalent inhibitors, particularly in the field of kinase modulation and protease inhibition.

A 2023 study published in the Journal of Medicinal Chemistry revealed that this compound serves as a key precursor in the synthesis of irreversible BTK (Bruton's tyrosine kinase) inhibitors. The researchers utilized the reactive sulfonyl chloride moiety to create covalent bonds with cysteine residues in the BTK active site, resulting in compounds with improved selectivity profiles compared to traditional acrylamide-based inhibitors. The bromo-fluorophenoxy group was found to contribute significantly to the binding affinity through optimal hydrophobic interactions with the target protein.

In parallel research, the compound's utility in PROTAC (Proteolysis Targeting Chimera) development has been explored. The sulfonyl chloride functionality enables efficient conjugation to E3 ligase ligands, while the halogenated aromatic system provides an optimal linker attachment point. A recent Nature Chemical Biology publication demonstrated that derivatives of 2138085-38-6 facilitated the creation of selective ERα degraders with enhanced cellular permeability, addressing a major challenge in PROTAC design.

The compound's stability profile has been systematically investigated in several pharmaceutical development studies. Accelerated stability testing under various pH conditions revealed that 3-(3-bromo-2-fluorophenoxy)propane-1-sulfonyl chloride maintains excellent chemical integrity in anhydrous organic solvents, though it shows moderate hydrolysis in aqueous environments. These findings, published in Organic Process Research & Development, have important implications for its handling and storage in industrial applications.

Recent synthetic methodology developments have expanded the utility of this building block. A 2024 Advanced Synthesis & Catalysis report described a novel palladium-catalyzed cross-coupling strategy that leverages the bromo-fluoro substitution pattern for selective functionalization. This advancement has enabled the efficient preparation of diverse compound libraries for high-throughput screening campaigns in drug discovery programs.

From a safety and toxicological perspective, preliminary studies indicate that proper handling precautions are essential when working with this sulfonyl chloride derivative. While not extensively characterized for acute toxicity, structural analogs suggest potential irritant properties. Current good manufacturing practice (cGMP) synthesis routes are being developed to support its potential use in clinical-stage compounds, as reported in recent regulatory filings.

The unique combination of reactivity and structural features in 3-(3-bromo-2-fluorophenoxy)propane-1-sulfonyl chloride continues to inspire innovative applications across chemical biology. Ongoing research is exploring its potential in targeted protein degradation, activity-based probes for enzyme profiling, and as a cornerstone for fragment-based drug discovery. As synthetic methodologies advance and biological understanding deepens, this compound is poised to play an increasingly important role in the development of next-generation therapeutic agents.